Perdeuteration Mass Shift (+9.06 Da) Versus Protio 2,3-Lutidine
2,3-Dimethylpyridine-d9 (C₇D₉N) possesses a molecular weight of 116.21 g/mol, representing a nominal mass increase of +9 Da over the unlabeled 2,3-dimethylpyridine (C₇H₉N, 107.15 g/mol) . This perdeuteration—encompassing all nine hydrogen positions (two methyl-d₃ groups plus pyridine ring-d₃)—generates a mass shift that is analytically resolved in both low-resolution (unit mass) and high-resolution mass spectrometry . By comparison, partially deuterated analogs (e.g., 2,3-dimethylpyridine-2,3-(CD₃)₂, with only six deuterium atoms) produce a +6 Da shift, reducing the m/z separation from endogenous isotopologue signals by 33% and increasing the potential for spectral overlap with the [M+1] or [M+2] natural-abundance isotopologues of the protio analyte [1].
d6: 113.19 g/mol
| Evidence Dimension | Molecular weight (nominal mass) for MS discrimination |
|---|---|
| Target Compound Data | 116.21 g/mol (C₇D₉N, fully perdeuterated, 9 × ²H) |
| Comparator Or Baseline | Unlabeled 2,3-dimethylpyridine: 107.15 g/mol (C₇H₉N). Partially deuterated 2,3-dimethylpyridine-d6: 113.19 g/mol (C₇H₃D₆N) |
| Quantified Difference | +9.06 Da vs. protio form; +3.02 Da vs. d₆-partial analog; 50% larger Δm/z window than d₆ |
| Conditions | Nominal mass measurement (EI-MS, ESI-MS); applicable across LC-MS, GC-MS, and direct-infusion MS platforms |
Why This Matters
The maximum-mass-shift perdeuteration minimizes isotopic cross-talk between the internal standard and the target analyte's natural-abundance isotopologues, a critical specification when selecting a stable isotope-labeled internal standard for quantitative MS assays with sub-ng/mL LOQ requirements.
- [1] NIST Chemistry WebBook. Pyridine, 2,3-dimethyl- (CAS 583-61-9). Molecular weight 107.1531. https://webbook.nist.gov/cgi/cbook.cgi?ID=C583619 View Source
